Dybowskin-5

• bioactivity: Gram+ & Gram-, Fungi,
• sequence: GLFSVVTGVLKAVGKNVAKNVGGSLLEQLKCKKISGGC

Description

Dybowskin-5 is an antimicrobial peptide (AMP) isolated from the skin secretions of the Dybowski’s frog (Rana dybowskii), a species native to East Asia. It belongs to the Rana box-containing peptide family, characterized by a conserved cyclic heptapeptide domain at the C-terminus . This compound shares structural homology with esculentin-2-like peptides, particularly in its seven-amino-acid residue sequence, but exhibits distinct functional properties. Its primary role is to defend against microbial pathogens, with demonstrated activity against Gram-positive bacteria, Gram-negative bacteria, and fungi .

Comparison with Similar Compounds

Structural Features :

• Key Motifs : Contains the Rana box (C-terminal cyclic domain) critical for membrane interaction and stability .
• Amino Acid Composition: Differs from homologous peptides like esculentin-2 in specific residues, which may influence its hydrophobicity and charge distribution .

Functional Properties :

• Antimicrobial Activity : Exhibits moderate activity against Micrococcus luteus (MIC: 12.5–25 mg/ml) and Candida albicans (MIC: 25–50 mg/ml), but weaker activity against Escherichia coli and Klebsiella pneumoniae (MIC: 15–60 mg/ml) .
• Cytotoxicity : Shows lower hemolytic activity compared to Dybowskin-4, making it a safer candidate for therapeutic applications .

Comparison with Similar Compounds

Dybowskin-5 is compared below with two structurally and functionally related peptides: esculentin-2 (functional homolog) and Dybowskin-4 (structural homolog from the same source).

Structural Comparison

Compound	Structural Features	Key Residues/Modifications	Reference
This compound	Contains Rana box; homologous to esculentin-2	7 conserved residues similar to esculentin-2
Esculentin-2	Linear N-terminus, cyclic C-terminus (Rana box)	Higher proportion of hydrophobic residues
Dybowskin-4	Shortest Rana box peptide; N-terminal valine	High hydrophobicity and helical stability

Key Structural Insights :

• This compound’s homology to esculentin-2 suggests evolutionary conservation of antimicrobial motifs, but its lower hydrophobicity compared to Dybowskin-4 may reduce membrane disruption efficiency .
• Dybowskin-4’s N-terminal valine and compact structure enhance its hydrophobic moment, correlating with stronger membrane permeabilization .

Functional Comparison

Table 1: Antimicrobial Activity and Selectivity

Compound	MIC (mg/ml)	Hemolytic Activity (% lysis at 100 µg/ml)
	M. luteus	E. coli	C. albicans	Human RBCs
This compound	12.5–25	15–60	25–50	<10%
Esculentin-2	6.25–12.5	10–30	12.5–25	15–20%
Dybowskin-4	1.56–3.12	7.5–15	25	>50%

Key Functional Insights :

Potency : Dybowskin-4 is the most potent against bacteria (e.g., MIC for M. luteus: 1.56–3.12 mg/ml) due to its high hydrophobicity and helical stability .

Selectivity : this compound balances moderate antimicrobial activity with low hemolysis (<10%), whereas Dybowskin-4’s high hydrophobicity increases efficacy but also cytotoxicity .

Antifungal Activity : Both this compound and esculentin-2 show similar antifungal profiles, but Dybowskin-4’s activity against C. albicans is weaker despite its potency against bacteria .

Mechanistic Differences

• Membrane Interaction : Dybowskin-4’s strong hydrophobicity enables rapid membrane disruption, while this compound may rely more on electrostatic interactions with bacterial membranes .
• Stability : Dybowskin-4’s helical structure enhances protease resistance, whereas this compound’s activity diminishes faster under physiological conditions .